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Compound of Interest

Compound Name: D-Galactose-13C

Cat. No.: B12392713

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling guidelines, and experimental
methodologies for the use of D-Galactose-*3C in a laboratory setting. The information is
intended to ensure the safe and effective application of this stable isotope-labeled compound in
research and development.

Compound Identification and Properties

D-Galactose-13C is a form of D-galactose in which one or more carbon atoms have been
replaced with the stable isotope carbon-13 (*3C). This labeling allows the molecule to be traced
and detected in various biological and chemical processes using techniques such as mass
spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1][2][3]

Table 1: Physical and Chemical Properties of D-Galactose (and its 13C isotopologues)
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Property

Value

Source(s)

Molecular Formula

CeH1206 (unlabeled)

[4]115]

513CH1206 (One 13C atom)

[6]

Molecular Weight

180.16 g/mol (unlabeled)

[7](8]

181.15 g/mol (one 3C atom)

[4]115]

Appearance White to off-white solid powder  [5]
Melting Point 168-170 °C [7]
169-170 °C (lit.) [5]

Solubility in Water

180 g/L at 20 °C

[719]

68% at 25 °C [10]

pH 5.0 - 7.0 at 180 g/L at 25 °C [71[9]
LogP 2.6 [41[5]
Stability Stable under recommended ]

storage conditions.

Incompatible Materials

Strong oxidizing agents.

[9]

Hazardous Decomposition

Products

Carbon oxides (under fire

conditions).

[°]

Safety and Handling

While D-Galactose-13C is not classified as a hazardous substance, it is crucial to handle it with

care, following standard laboratory safety practices.[9][11] The toxicological properties of the

13C-labeled compound have not been thoroughly investigated; therefore, it should be handled

as if it were potentially harmful.[3][9]

Hazard Identification

o Potential Health Effects: May be harmful if swallowed, inhaled, or absorbed through the skin.

[3][9] May cause irritation to the skin, eyes, and respiratory tract.[3][9]
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o NFPA Ratings (for unlabeled D-Galactose):
o Health: 0 (No hazard beyond that of ordinary combustible materials)[11]
o Fire: 0 (Materials that will not burn)[11]

o Reactivity: 0 (Normally stable)[11]

First-Aid Measures

Table 2: First-Aid Procedures for D-Galactose-13C Exposure

Exposure Route First-Aid Procedure Source(s)

Move the person to fresh air. If
Inhalation breathing is difficult, give [O1[12][13]

oxygen. Consult a physician.

Wash off with soap and plenty
Skin Contact of water. Seek medical [O1[10][12][13]

attention if irritation persists.

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes [O][10][12][13]

and consult a physician.

Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [O][10][12]
unconscious person. Consult a

physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

o Special Hazards: As with many organic solids, a dust explosion hazard exists if fine dust is
dispersed in the air in sufficient concentrations near an ignition source.[7][14]
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o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[°]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation.[9][10][12]

e Environmental Precautions: Prevent product from entering drains.[7][9]

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.[7][9]

Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.[6][7][9]

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store at room
temperature away from light and moisture.[7][9]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Safety glasses with side-shields.[6][7][9]
o Skin Protection: Handle with gloves. Wear appropriate protective clothing.[6][7][9]

» Respiratory Protection: For nuisance exposures, use a type N95 (US) or type P1 (EU EN
143) dust mask. For higher-level exposures, use a NIOSH-approved respirator.[7][12]

Experimental Protocols

D-Galactose-13C is a valuable tool in metabolic research and drug development.[2] Below are
detailed methodologies for key experiments.

13C-Galactose Breath Test for In Vivo Galactose
Metabolism

This non-invasive test measures the body's ability to metabolize galactose.[9]
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Methodology:
« Patient Preparation:
o Patients should fast for a minimum of 2 hours before the test.[9]

o For 48 hours prior to the test, patients should avoid foods enriched in 13C (e.g., corn,
sugarcane products).[9]

o A galactose-restricted diet should be followed for at least 24 hours before the test.[9]

Baseline Sample Collection:
o Collect two baseline breath samples before administering the labeled galactose.[9]

o Instruct the patient to take a deep breath, hold it for 3 seconds, and exhale into a
collection tube.[9]

Administration of D-Galactose-13C:

o Administer an oral dose of 7 mg/kg of 1-13C-galactose dissolved in water.[9]

Post-Dose Sample Collection:

o Collect breath samples at 60, 90, and 120 minutes after ingestion.[9]

Analysis:

o Analyze the 13CO:2 enrichment in the breath samples using Isotope Ratio Mass
Spectrometry (IRMS).

o Calculate the cumulative percentage of the administered dose recovered as 3CO:z to
determine the galactose oxidation capacity.[9]

Metabolic Flux Analysis using D-Galactose-**C and GC-
MS
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This protocol outlines a general workflow for tracing the metabolic fate of galactose in cell
culture.

Methodology:

Cell Culture and Labeling:

o Culture cells in a medium containing a known concentration of D-Galactose-13C as the
tracer.

o Incubate the cells until they reach an isotopic steady state.[15]

Metabolite Extraction:

o Quench metabolic activity rapidly (e.g., with cold methanol).

o Extract intracellular metabolites using a suitable solvent system.

Sample Preparation for GC-MS:

o Derivatize the extracted metabolites to make them volatile for gas chromatography. For
sugars like galactose, this can involve creating aldononitrile pentaacetate derivatives.[16]

GC-MS Analysis:

o Separate the derivatized metabolites using a gas chromatograph.

o Detect and quantify the mass isotopologues of the metabolites of interest using a mass
spectrometer.[12][16]

Data Analysis and Flux Calculation:
o Correct for the natural abundance of 13C.

o Use metabolic flux analysis software to calculate the intracellular metabolic fluxes based
on the measured labeling patterns.[3][12]

Signaling Pathways and Experimental Workflows
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Leloir Pathway of Galactose Metabolism

D-Galactose is primarily metabolized through the Leloir pathway, which converts it into glucose-
1-phosphate, a substrate for glycolysis.[11]

UDP-Galactose

UDP-Glucose-3C

T
UDP-Galactose-*C |&>

Click to download full resolution via product page

Caption: The Leloir Pathway for the metabolism of D-Galactose-13C.

Experimental Workflow for **C Breath Test

The following diagram illustrates the logical flow of a 13C breath test experiment.
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Caption: Workflow for the 13C-Galactose breath test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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